Cas no 758718-69-3 (2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-)

2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)- structure
758718-69-3 structure
Product Name:2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-
CAS No:758718-69-3
MF:C7H8N4S
MW:180.230218887329
CID:549640
PubChem ID:76851340
Update Time:2025-04-19

2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-
    • Thiazole,2-amino-4-(4-methyl-5-imidazolyl)- (4CI)
    • 758718-69-3
    • EN300-1808518
    • 4-(4-Methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine
    • Inchi: 1S/C7H8N4S/c1-4-6(10-3-9-4)5-2-12-7(8)11-5/h2-3H,1H3,(H2,8,11)(H,9,10)
    • InChI Key: SDMPIPMRLSMCJE-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=C(C)NC=N1

Computed Properties

  • Exact Mass: 180.04714
  • Monoisotopic Mass: 180.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.8A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 67.59
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